3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C20H17N5OS2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: (NE)-3-amino-N-(5-phenyl-3H-1,3,4-thiadiazol-2-ylidene)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C20H17N5OS2/c21-15-13-10-12-8-4-5-9-14(12)22-19(13)27-16(15)17(26)23-20-25-24-18(28-20)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9,21H2,(H,23,25,26)
• InChI Key: PBNPLYUJGISUIK-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)/N=C/4\NN=C(S4)C5=CC=CC=C5)N
• SMILES: C1CCC2=C(C1)C=C3C(=C(SC3=N2)C(=O)NC4=NN=C(S4)C5=CC=CC=C5)N
• Canonical SMILES: C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=NN=C(S4)C5=CC=CC=C5)N

Description

3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential in treating various diseases. This compound has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is not fully understood. However, studies have suggested that this compound inhibits the activity of various enzymes involved in disease progression. For instance, in the study by Zhang et al., it was found that 3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide inhibits the activity of topoisomerase IIα, an enzyme required for DNA replication and cell division.
Biochemical and Physiological Effects
3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been shown to have various biochemical and physiological effects. In the study by Jang et al., this compound was found to reduce oxidative stress and inflammation in the brain, which are known to contribute to the development of Parkinson's disease. Additionally, studies have suggested that 3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide can induce apoptosis and cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide in lab experiments include its potential in treating various diseases and its ability to inhibit the activity of target enzymes. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For 3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide include further studies to understand its mechanism of action and potential side effects. Additionally, studies can be conducted to evaluate its efficacy in treating other diseases, such as Alzheimer's disease and multiple sclerosis. Furthermore, the development of more efficient synthesis methods can aid in the production of this compound for further research and potential clinical use.
Conclusion
3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a chemical compound that has shown potential in treating various diseases, including cancer and Parkinson's disease. Although its mechanism of action is not fully understood, studies have suggested that it inhibits the activity of various enzymes involved in disease progression. Further research is required to understand its mechanism of action and potential side effects. The development of more efficient synthesis methods can aid in the production of this compound for further research and potential clinical use.

Synthesis Methods

The synthesis of 3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been reported using various methods. One of the methods involves the reaction of 5-phenyl-1,3,4-thiadiazol-2-amine with 5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxylic acid in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide (DCC) as coupling agents. The resulting product was then treated with ammonia in ethanol to obtain 3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide.

Scientific Research Applications

3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has shown potential in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In a study conducted by Zhang et al., this compound was found to inhibit the growth of human hepatocellular carcinoma cells by inducing apoptosis and cell cycle arrest. Another study by Jang et al. reported that 3-amino-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has neuroprotective effects and can reduce oxidative stress in Parkinson's disease models.